1,1,1-Trimethyl-N-(triphenylphosphoranylidene)silanamine

Specification

• CAS No.: 13892-06-3
• Molecular Formula: C21H24NPSi
• Molecular Weight: 349.5 g/mol
• IUPAC Name: triphenyl(trimethylsilylimino)-λ5-phosphane
• Standard InChI: InChI=1S/C21H24NPSi/c1-24(2,3)22-23(19-13-7-4-8-14-19,20-15-9-5-10-16-20)21-17-11-6-12-18-21/h4-18H,1-3H3
• Standard InChI Key: YTKOPFGRNPVCPE-UHFFFAOYSA-N
• SMILES: C[Si](C)(C)N=P(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3
• Canonical SMILES: C[Si](C)(C)N=P(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3

Introduction

1,1,1-Trimethyl-N-(triphenylphosphoranylidene)silanamine, also known as N-Trimethylsilyliminotriphenylphosphorane, is a versatile chemical reagent used in various organic synthesis reactions. Its molecular formula is C21H24NPSi, and it has a molecular weight of 349.48 g/mol. This compound is recognized for its role in synthesizing complex molecules, particularly in the development of pharmaceuticals.

Uses and Applications

This compound is primarily used as a reagent in organic synthesis, particularly in the preparation of febrifugine derivatives and tetrahydroquinazoline-type antimalarials. It serves as an effective tool for constructing complex molecular structures due to its ability to participate in aza-Wittig reactions, which are essential for forming nitrogen-containing compounds.

Safety and Handling

1,1,1-Trimethyl-N-(triphenylphosphoranylidene)silanamine is classified as a hazardous substance, with hazard statements including H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation). Proper handling requires protective equipment, and in case of exposure, immediate medical attention is advised.

Research Findings and Developments

Recent research highlights the compound's utility in synthesizing γ-keto-α-amino acids and lactendiynes. Its role in developing safer antimalarial drugs underscores its potential in pharmaceutical chemistry. The compound's versatility in organic synthesis makes it a valuable tool for chemists exploring new molecular structures.